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Compound of Interest

Compound Name: 2-Phenoxybenzophenone

CAS No.: 42506-05-8

Cat. No.: B14659841

Get Quote

Executive Safety Summary
2-Phenoxybenzophenone is a benzophenone derivative characterized by its lipophilic nature

and potential photo-reactivity.[1][2] While specific toxicological data for this isomer is less

abundant than its parent compound (Benzophenone), structural analogs suggest a hazard

profile including skin/eye irritation, respiratory tract irritation, and potential carcinogenicity

(Category 1B/2B based on benzophenone moiety).[1][2]

The Core Safety Directive: Treat this compound as a particulate inhalation hazard and a

contact sensitizer.[1][2] Because benzophenones are highly lipophilic, they can permeate

compromised skin barriers and latex gloves rapidly.[2]

Hazard Identification & Risk Assessment
Before selecting PPE, you must understand the mechanism of exposure.[2]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b14659841#bc-rfq
https://www.benchchem.com/product/b14659841/docs?utm_src=pdf-body#personal-protective-equipment-ppe-handling-guide-2-phenoxybenzophenone
https://www.echemi.com/sds/4-4-bis2-1-propenylphenoxybenzophenone-pd180713145130.html
https://www.lgcstandards.com/medias/sys_master/root/hf0/hdb/11145189654558/SDS_CDN-D-0047-1G_ST-WB-MSDS-6980298-1-1-1/SDS-CDN-D-0047-1G-ST-WB-MSDS-6980298-1-1-1.PDF
https://www.echemi.com/sds/4-4-bis2-1-propenylphenoxybenzophenone-pd180713145130.html
https://www.lgcstandards.com/medias/sys_master/root/hf0/hdb/11145189654558/SDS_CDN-D-0047-1G_ST-WB-MSDS-6980298-1-1-1/SDS-CDN-D-0047-1G-ST-WB-MSDS-6980298-1-1-1.PDF
https://www.echemi.com/sds/4-4-bis2-1-propenylphenoxybenzophenone-pd180713145130.html
https://www.lgcstandards.com/medias/sys_master/root/hf0/hdb/11145189654558/SDS_CDN-D-0047-1G_ST-WB-MSDS-6980298-1-1-1/SDS-CDN-D-0047-1G-ST-WB-MSDS-6980298-1-1-1.PDF
https://www.lgcstandards.com/medias/sys_master/root/hf0/hdb/11145189654558/SDS_CDN-D-0047-1G_ST-WB-MSDS-6980298-1-1-1/SDS-CDN-D-0047-1G-ST-WB-MSDS-6980298-1-1-1.PDF
https://www.lgcstandards.com/medias/sys_master/root/hf0/hdb/11145189654558/SDS_CDN-D-0047-1G_ST-WB-MSDS-6980298-1-1-1/SDS-CDN-D-0047-1G-ST-WB-MSDS-6980298-1-1-1.PDF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14659841?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class
GHS Classification
(Derived*)

Operational Implication

Health
Skin Irrit. 2; Eye Irrit.[1][2][3]

2A; STOT SE 3

Dust causes immediate

irritation.[2] Long-term

exposure may disrupt

endocrine function (estrogenic

activity common in

benzophenones).[1][2]

Physical Combustible Dust

Fine powder dispersed in air

can form explosive mixtures.[1]

[2] Grounding is required

during bulk transfer.[1][2]

Environmental Aquatic Chronic 2

Zero-drain disposal. This

compound bioaccumulates in

aquatic environments.[1][2]

*Note: Classifications are based on Structure-Activity Relationships (SAR) with Benzophenone

(CAS 119-61-9) and 4-Phenoxybenzophenone due to limited specific data for the 2-isomer.[1]

[2]

PPE Selection Matrix
Scientific Rationale: Standard latex gloves are insufficient due to the non-polar nature of 2-
Phenoxybenzophenone, which facilitates diffusion through natural rubber.[1][2] Nitrile

provides superior chemical resistance.[2]

A. Protective Equipment by Task[2][3][4][5]
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PPE Component Specification Scientific Justification

Hand Protection (Solid)
Nitrile Rubber (Min.[1][2]

thickness 0.11 mm)

Resists physical abrasion from

crystals; prevents lipophilic

absorption.[1][2]

Hand Protection (Solution)
Double Gloving (Nitrile over

Laminate)

If dissolved in Acetone/DCM,

the solvent drives permeation.

[1][2] Laminate provides

broad-spectrum solvent

resistance.[1][2]

Respiratory

N95 (US) / P2 (EU) minimum.

[1][2] P100/P3 recommended.

[1][2]

Particle size analysis of

benzophenone derivatives

often shows fractions <10µm,

capable of deep lung

deposition.[2]

Eye Protection
Chemical Goggles (Indirect

Vent)

Safety glasses allow side-entry

of airborne dust.[1][2] Goggles

seal the ocular cavity.[2]

Body Protection
Tyvek® Lab Coat (Closed

front)

Cotton lab coats retain dust in

the weave, creating a

secondary exposure source in

laundry.[1][2]

Operational Protocol: Safe Handling & Weighing
Objective: Isolate the user from the particulate phase.

Step 1: Engineering Controls Setup[1]
Verify Airflow: Ensure Fume Hood operates at 80–100 fpm face velocity.

Static Control: Place an ionizing bar or anti-static gun near the balance.[1][2] Benzophenone

derivatives are static-prone; static discharge can scatter powder, defeating PPE.[1][2]

Step 2: The "Zero-Contact" Weighing Method[1][2]
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Don PPE: Put on N95 respirator before opening the secondary container.[1][2]

Transfer: Do not pour from the stock bottle. Use a disposable antistatic spatula.[2]

Containment: Weigh directly into a tared vial with a screw cap. Do not use weigh boats if

possible, as transferring from boat to flask generates the highest dust levels.[2]

Decontamination: Wipe the exterior of the stock bottle and the balance area with a

chemically compatible solvent wipe (Ethanol or Isopropanol) immediately after closing the

vessel.[2]

Step 3: Solubilization (If applicable)[1][2]
Warning: Once dissolved, the permeation rate through skin increases exponentially.[2]

Add solvent inside the hood.[2]

Keep the vessel closed during stirring/sonication to prevent aerosolization of the solution.

Logic of Exposure Control (Visualized)
The following diagram illustrates the decision pathway for PPE selection based on the state of

matter, ensuring you match the protection to the specific kinetic risk.

Handling 2-Phenoxybenzophenone Determine State of Matter

Solid / Powder

Solvated (Liquid)

Risk: Dust Inhalation
& Surface Contamination

Risk: Rapid Skin Absorption
& Solvent Permeation

PPE: Nitrile Gloves (0.11mm)
+ N95/P2 Respirator

+ Goggles

PPE: Double Glove (Nitrile)
+ Fume Hood (Mandatory)
+ Face Shield (if splashing)

Proceed with Experiment

Click to download full resolution via product page

Caption: Decision logic for PPE selection based on physical state. Note the escalation to

double-gloving and mandatory fume hood use when the compound is solvated.[1][2]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.echemi.com/sds/4-4-bis2-1-propenylphenoxybenzophenone-pd180713145130.html
https://www.lgcstandards.com/medias/sys_master/root/hf0/hdb/11145189654558/SDS_CDN-D-0047-1G_ST-WB-MSDS-6980298-1-1-1/SDS-CDN-D-0047-1G-ST-WB-MSDS-6980298-1-1-1.PDF
https://www.lgcstandards.com/medias/sys_master/root/hf0/hdb/11145189654558/SDS_CDN-D-0047-1G_ST-WB-MSDS-6980298-1-1-1/SDS-CDN-D-0047-1G-ST-WB-MSDS-6980298-1-1-1.PDF
https://www.lgcstandards.com/medias/sys_master/root/hf0/hdb/11145189654558/SDS_CDN-D-0047-1G_ST-WB-MSDS-6980298-1-1-1/SDS-CDN-D-0047-1G-ST-WB-MSDS-6980298-1-1-1.PDF
https://www.lgcstandards.com/medias/sys_master/root/hf0/hdb/11145189654558/SDS_CDN-D-0047-1G_ST-WB-MSDS-6980298-1-1-1/SDS-CDN-D-0047-1G-ST-WB-MSDS-6980298-1-1-1.PDF
https://www.echemi.com/sds/4-4-bis2-1-propenylphenoxybenzophenone-pd180713145130.html
https://www.lgcstandards.com/medias/sys_master/root/hf0/hdb/11145189654558/SDS_CDN-D-0047-1G_ST-WB-MSDS-6980298-1-1-1/SDS-CDN-D-0047-1G-ST-WB-MSDS-6980298-1-1-1.PDF
https://www.lgcstandards.com/medias/sys_master/root/hf0/hdb/11145189654558/SDS_CDN-D-0047-1G_ST-WB-MSDS-6980298-1-1-1/SDS-CDN-D-0047-1G-ST-WB-MSDS-6980298-1-1-1.PDF
https://www.lgcstandards.com/medias/sys_master/root/hf0/hdb/11145189654558/SDS_CDN-D-0047-1G_ST-WB-MSDS-6980298-1-1-1/SDS-CDN-D-0047-1G-ST-WB-MSDS-6980298-1-1-1.PDF
https://www.benchchem.com/product/b14659841/docs?utm_src=pdf-body-img#personal-protective-equipment-ppe-handling-guide-2-phenoxybenzophenone
https://www.echemi.com/sds/4-4-bis2-1-propenylphenoxybenzophenone-pd180713145130.html
https://www.lgcstandards.com/medias/sys_master/root/hf0/hdb/11145189654558/SDS_CDN-D-0047-1G_ST-WB-MSDS-6980298-1-1-1/SDS-CDN-D-0047-1G-ST-WB-MSDS-6980298-1-1-1.PDF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14659841?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Response & Disposal
Accidental Release (Spill)[1][2][6]

Solid Spill: Do not dry sweep.[1][2] This generates dust.[2][5] Cover with a damp paper towel

(water/ethanol mix) to wet the powder, then wipe up.[2]

Liquid Spill: Absorb with vermiculite or sand.[1][2] Do not use combustible materials

(sawdust) if the solvent is flammable.[2]

Waste Disposal[1][2][7][8]
Classification: Hazardous Organic Waste.[1][2]

Segregation: Do not mix with strong oxidizers (e.g., Nitric Acid, Peroxides) as

benzophenones can act as photo-initiators, potentially causing exothermic reactions in waste

containers.[1][2]

Labeling: Clearly tag as "Toxic to Aquatic Life" to prevent downstream environmental release.

[1][2][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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